Cas no 34827-33-3 (1,2,3,4-tetrahydroisoquinoline-6,7-diol)

• Product Name: 1,2,3,4-tetrahydroisoquinoline-6,7-diol
• CAS No: 34827-33-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00044546
• CID: 315122
• PubChem ID: 36937
• Update Time: 2025-06-11

1,2,3,4-tetrahydroisoquinoline-6,7-diol Chemical and Physical Properties

Names and Identifiers

• 6,7-Isoquinolinediol,1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydroisoquinoline-6,7-diol
• 6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
• 6,7-Dihydroxytetrahydroisoquinoline
• BDBM50024831
• CHEMBL11862
• 42887-47-8
• 9SPO03ZH41
• Tetrahydro-6,7-Isoquinolinediol
• 1,2,3,4-Tetrahydro-isoquinoline-6,7-diol
• 5-21-04-00477 (Beilstein Handbook Reference)
• Q940489
• AN-829/25059010
• EN300-3032877
• CHEBI:173739
• 6,7-ISOQUINOLINEDIOL, 1,2,3,4-TETRAHYDRO-
• FT-0769450
• SCHEMBL232676
• 6,7-Isoquinolinediol, tetrahydro-
• DTXSID90188366
• 1,2,3,4-tetrahydroisoquinolin-2-ium-7,8-diol chloride
• 1,2,3,4-Tetrahydro-6,7-isoquinolinediol
• 34827-33-3
• AKOS004897074
• Norsalsolinol
• BRN 0139174
• UNII-9SPO03ZH41

• MDL： MFCD00044546
• Inchi： 1S/C9H11NO2/c11-8-3-6-1-2-10-5-7(6)4-9(8)12/h3-4,10-12H,1-2,5H2
• InChI Key： MBFUSGLXKQWVDW-UHFFFAOYSA-N
• SMILES： OC1C(=CC2CNCCC=2C=1)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1,2,3,4-tetrahydroisoquinoline-6,7-diol

Recent Advances in the Study of 1,2,3,4-Tetrahydroisoquinoline-6,7-diol (CAS: 34827-33-3) in Chemical Biology and Pharmaceutical Research

1,2,3,4-Tetrahydroisoquinoline-6,7-diol (THIQ-6,7-diol), with the CAS number 34827-33-3, is a compound of significant interest in chemical biology and pharmaceutical research due to its structural similarity to catecholamines and its potential therapeutic applications. Recent studies have explored its role in neuroprotection, antioxidant activity, and as a precursor for the synthesis of bioactive molecules. This research brief synthesizes the latest findings on THIQ-6,7-diol, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.

A key area of research has focused on the neuroprotective effects of THIQ-6,7-diol. Studies have demonstrated that this compound can mitigate oxidative stress in neuronal cells by scavenging reactive oxygen species (ROS) and enhancing endogenous antioxidant defenses. For instance, a 2023 study published in the Journal of Neurochemistry revealed that THIQ-6,7-diol significantly reduced neuronal apoptosis in vitro by modulating the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses. These findings suggest its potential as a therapeutic agent for neurodegenerative diseases such as Parkinson's and Alzheimer's.

In addition to its neuroprotective properties, THIQ-6,7-diol has been investigated for its role in cardiovascular health. Recent research indicates that the compound exhibits vasodilatory effects by activating endothelial nitric oxide synthase (eNOS), leading to increased nitric oxide (NO) production. A 2022 study in Cardiovascular Research reported that THIQ-6,7-diol improved endothelial function in animal models of hypertension, highlighting its potential as a novel antihypertensive agent. These results are particularly promising given the compound's favorable safety profile and low toxicity.

The synthetic pathways and structural modifications of THIQ-6,7-diol have also been a focus of recent research. Advances in organic chemistry have enabled the development of more efficient synthetic routes, including asymmetric synthesis techniques that yield enantiomerically pure forms of the compound. A 2023 paper in Organic Letters detailed a novel catalytic method for the enantioselective synthesis of THIQ-6,7-diol derivatives, which could facilitate the development of more potent and selective therapeutic agents. Such innovations are critical for optimizing the pharmacokinetic and pharmacodynamic properties of THIQ-6,7-diol-based drugs.

Despite these promising developments, challenges remain in translating THIQ-6,7-diol research into clinical applications. Issues such as bioavailability, metabolic stability, and target specificity need to be addressed through further preclinical and clinical studies. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into this versatile compound. Future research directions may include exploring its applications in oncology, immunology, and other areas of unmet medical need.